2-(hydroxyimino)-N-methyl-2-phenylacetamide

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 2-hydroxyimino-N-methyl-2-phenylacetamide
• InChI: InChI=1S/C9H10N2O2/c1-10-9(12)8(11-13)7-5-3-2-4-6-7/h2-6,13H,1H3,(H,10,12)
• InChI Key: GGCIDHNMFIKXIV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=NO)C1=CC=CC=C1

Description

2-(hydroxyimino)-N-methyl-2-phenylacetamide is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydroxylamine hydrochloride (5.96 g, 2.5 eq.) was added to a solution of N-methyl-2-oxo-2-phenylacetamide (5.6 g, 34.3 mmol) in pyridine (25 ml). After stirring for 10 h at room temperature, the excess pyridine was removed in vacuo and the residue was taken up in 250 ml of dichloromethane. The organic phase was washed with 200 ml of water and then again with aqueous hydrochloric acid (0.1 M, 250 ml). The precipitated solid was filtered off, giving 2-(hydroxyimino)-N-methyl-2-phenylacetamide as a yellow solid (2.31 g, pure Z isomer). The filtrate was concentrated by evaporation in vacuo. This gave 4.50 g of 2-(hydroxyimino)-N-methyl-2-phenylacetamide (Z/E=mixture of isomers) as a yellow solid.